Cas no 1823329-50-5 ([5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol)

• Product Name: [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol
• CAS No: 1823329-50-5
• MF: C₄H₃F₃N₂OS
• MW: 184.139629602432
• MDL: MFCD26518864
• CID: 4674548
• PubChem ID: 124707625
• Update Time: 2025-05-20

[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [5-(TRIFLUOROMETHYL)-1,3,4-THIADIAZOL-2-YL]METHANOL
• [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol

• MDL： MFCD26518864
• Inchi： 1S/C4H3F3N2OS/c5-4(6,7)3-9-8-2(1-10)11-3/h10H,1H2
• InChI Key： MSGUVRAQHVDJQW-UHFFFAOYSA-N
• SMILES： S1C(CO)=NN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Topological Polar Surface Area: 74.2

Additional information on [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol

[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol (CAS No. 1823329-50-5)

[5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol (CAS No. 1823329-50-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular formula of [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol is C₆H₄F₃N₃O₂S, and its molecular weight is approximately 217.17 g/mol. The presence of the trifluoromethyl group (CF₃) and the thiadiazole ring system imparts significant stability and reactivity to the molecule, making it a valuable building block in the synthesis of more complex compounds.

In the context of medicinal chemistry, [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its antimicrobial activity against a range of bacterial and fungal pathogens. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that derivatives of this compound exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings suggest that [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol could serve as a starting point for the development of novel antimicrobial agents.

Beyond its antimicrobial properties, [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol has also shown promise in cancer research. A 2020 study published in *Cancer Letters* reported that this compound and its derivatives exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further investigation as an anticancer agent.

The synthesis of [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 5-trifluoromethylthiophenol followed by cyclization to form the thiadiazole ring. The final step involves reduction to introduce the hydroxymethyl group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its direct applications in drug discovery, [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol serves as a valuable intermediate in the synthesis of other bioactive compounds. Its versatile reactivity allows it to be readily functionalized through various chemical transformations, such as esterification, etherification, and amidation. These modifications can be used to fine-tune the biological activity and pharmacokinetic properties of the resulting molecules.

The safety profile of [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol is an important consideration for its use in pharmaceutical applications. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, [5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl]methanol (CAS No. 1823329-50-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as an antimicrobial or anticancer agent. Ongoing research continues to explore new derivatives and analogs of this compound to enhance its therapeutic potential.